![molecular formula C17H15F2N3OS B4173631 N-(2,4-difluorophenyl)-N-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)-N'-phenylurea](/img/structure/B4173631.png)
N-(2,4-difluorophenyl)-N-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)-N'-phenylurea
Overview
Description
N-(2,4-difluorophenyl)-N-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)-N'-phenylurea, also known as Diflufenican, is a herbicide that is widely used in agriculture to control broad-leaved weeds. It belongs to the class of phenylurea herbicides and is known for its high efficacy in controlling weeds in crops such as wheat, barley, and oilseed rape.
Mechanism of Action
N-(2,4-difluorophenyl)-N-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)-N'-phenylurea works by inhibiting the photosynthesis process in plants. It does this by binding to the D1 protein in the photosystem II complex, which is responsible for capturing light energy and converting it into chemical energy. This leads to the disruption of the electron transport chain, which ultimately results in the death of the plant.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity to humans and animals. It is rapidly metabolized and excreted from the body, and does not accumulate in the environment. However, it can have adverse effects on non-target plants, such as certain grasses and legumes.
Advantages and Limitations for Lab Experiments
N-(2,4-difluorophenyl)-N-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)-N'-phenylurea has several advantages for use in laboratory experiments. It is commercially available and relatively inexpensive. It is also highly effective in controlling broad-leaved weeds, which makes it a useful tool for studying plant physiology. However, its specificity for certain plant species can be a limitation, and its potential effects on non-target plants must be taken into consideration.
Future Directions
There are several potential future directions for research on N-(2,4-difluorophenyl)-N-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)-N'-phenylurea. One area of interest is the development of new formulations that can improve its efficacy and reduce its impact on non-target plants. Another area of interest is the study of its potential use in the treatment of certain diseases, such as cancer. Additionally, further research is needed to understand its mode of action at the molecular level, which could lead to the development of new herbicides with improved selectivity and efficacy.
Scientific Research Applications
N-(2,4-difluorophenyl)-N-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)-N'-phenylurea has been extensively studied for its potential use as a herbicide in agriculture. It has been shown to be highly effective in controlling broad-leaved weeds, such as chickweed, cleavers, and mayweed, in crops such as wheat, barley, and oilseed rape. In addition, this compound has also been studied for its potential use in the treatment of certain diseases, such as cancer.
Properties
IUPAC Name |
1-(2,4-difluorophenyl)-1-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)-3-phenylurea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F2N3OS/c1-11-10-20-17(24-11)22(15-8-7-12(18)9-14(15)19)16(23)21-13-5-3-2-4-6-13/h2-9,11H,10H2,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXJUYMKBSINKRI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN=C(S1)N(C2=C(C=C(C=C2)F)F)C(=O)NC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F2N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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